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Compound of Interest

Compound Name:
1-Bromo-3,5,7-

trimethyladamantane

Cat. No.: B196015 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Bromo-3,5,7-trimethyladamantane

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 1-Bromo-3,5,7-trimethyladamantane (CAS No: 53398-55-3). The information is intended

to guide laboratory personnel in the safe use, storage, and disposal of this compound,

minimizing potential risks.

Chemical and Physical Properties
1-Bromo-3,5,7-trimethyladamantane is a solid organic compound with a cage-like

adamantane structure.[1] Its physical and chemical properties are summarized in the table

below. This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Source

Molecular Formula C₁₃H₂₁Br [1][2]

Molecular Weight 257.21 g/mol [1][2]

Appearance Solid

Melting Point 101-103 °C [3]

Boiling Point 254.2 °C at 760 mmHg [1][3]

Density 1.333 g/cm³ [1][3]

Flash Point 118.9 °C [1]

Vapor Pressure 0.028 mmHg at 25°C [1]

Hazard Identification and Classification
1-Bromo-3,5,7-trimethyladamantane is classified as a hazardous substance. The primary

hazards are associated with irritation to the eyes, skin, and respiratory system.[3]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific target organ toxicity Category 3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Statements:
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H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and the integrity of the compound.

Handling
Avoid breathing dust, vapor, mist, or gas.[3]

Avoid contact with skin and eyes.[3]

Use only in a well-ventilated area, preferably in a chemical fume hood.[3]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[3]

Wash hands thoroughly after handling.

Storage
Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed.[3]

Store away from incompatible materials, such as strong oxidizing agents.[3]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to minimize exposure.
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Control Parameter Recommendation

Engineering Controls
Work in a well-ventilated area. A laboratory fume

hood is recommended.[3]

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[3]

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.[3]

Respiratory Protection
If ventilation is inadequate, use a NIOSH-

approved respirator.[3]

First Aid Measures
In case of exposure, immediate medical attention is necessary.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[3]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and water for at least 15

minutes. Seek medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Fire-Fighting Measures
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Aspect Recommendation

Suitable Extinguishing Media
Use water spray, dry chemical, carbon dioxide,

or alcohol-resistant foam.[3]

Specific Hazards

Emits toxic fumes under fire conditions,

including carbon oxides and hydrogen bromide.

[3]

Protective Equipment
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[3]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate the area.

Wear appropriate personal protective equipment.

Avoid generating dust.

Carefully sweep up the spilled solid and place it in a sealed container for disposal.

Clean the spill area with a suitable solvent.

Ventilate the area.

Toxicological Information
Detailed toxicological studies for 1-Bromo-3,5,7-trimethyladamantane are not readily

available in the public domain. The hazard classifications are based on the available data and

structural similarities to other adamantane derivatives.

Metric Value

LD50/LC50 Not available[3]

Carcinogenicity Not listed by ACGIH, IARC, or NTP[3]
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Experimental Protocols
Specific experimental protocols for determining the toxicological and safety parameters of 1-
Bromo-3,5,7-trimethyladamantane are proprietary and not publicly available. The data

presented in Safety Data Sheets are summaries of results obtained from standardized testing

methodologies, such as those outlined by the Organisation for Economic Co-operation and

Development (OECD) Guidelines for the Testing of Chemicals.

Workflow for Safe Handling of 1-Bromo-3,5,7-
trimethyladamantane
The following diagram illustrates the general workflow for safely handling a hazardous chemical

like 1-Bromo-3,5,7-trimethyladamantane in a research setting.
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Caption: Workflow for Safe Chemical Handling
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This guide is intended to provide essential safety information for trained professionals. Always

consult the most recent Safety Data Sheet from your supplier and follow all institutional and

regulatory guidelines for chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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